Diosmetin-7-neohesperidoside
Diosmetin-7-neohesperidoside
Diosmetin 7-neohesperidoside, also known as neodiosmin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Diosmetin 7-neohesperidoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, diosmetin 7-neohesperidoside is primarily located in the cytoplasm. Outside of the human body, diosmetin 7-neohesperidoside can be found in citrus, grapefruit/pummelo hybrid, lemon, and sweet orange. This makes diosmetin 7-neohesperidoside a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
38665-01-9
VCID:
VC0190348
InChI:
InChI=1S/C28H32O15/c1-10-21(33)23(35)25(37)27(39-10)43-26-24(36)22(34)19(9-29)42-28(26)40-12-6-14(31)20-15(32)8-17(41-18(20)7-12)11-3-4-16(38-2)13(30)5-11/h3-8,10,19,21-31,33-37H,9H2,1-2H3
SMILES:
Molecular Formula:
C28H32O15
Molecular Weight:
608.5 g/mol
Diosmetin-7-neohesperidoside
CAS No.: 38665-01-9
Natural Products
VCID: VC0190348
Molecular Formula: C28H32O15
Molecular Weight: 608.5 g/mol
| CAS No. | 38665-01-9 |
|---|---|
| Product Name | Diosmetin-7-neohesperidoside |
| Molecular Formula | C28H32O15 |
| Molecular Weight | 608.5 g/mol |
| IUPAC Name | 7-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C28H32O15/c1-10-21(33)23(35)25(37)27(39-10)43-26-24(36)22(34)19(9-29)42-28(26)40-12-6-14(31)20-15(32)8-17(41-18(20)7-12)11-3-4-16(38-2)13(30)5-11/h3-8,10,19,21-31,33-37H,9H2,1-2H3 |
| Standard InChIKey | VCCNKWWXYVWTLT-UHFFFAOYSA-N |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=C3)OC(=CC4=O)C5=CC(=C(C=C5)OC)O)O)CO)O)O)O)O)O |
| Melting Point | 266-268°C |
| Physical Description | Solid |
| Description | Diosmetin 7-neohesperidoside, also known as neodiosmin, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Diosmetin 7-neohesperidoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, diosmetin 7-neohesperidoside is primarily located in the cytoplasm. Outside of the human body, diosmetin 7-neohesperidoside can be found in citrus, grapefruit/pummelo hybrid, lemon, and sweet orange. This makes diosmetin 7-neohesperidoside a potential biomarker for the consumption of these food products. |
| Synonyms | Neodiosmin; 4',5-Dihydroxylflavanone-7-O-a-L-rhamnosyl (1→2)-b-D-glucopyranoside |
| PubChem Compound | 14310763 |
| Last Modified | Nov 11 2021 |
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